Cas no 56481-40-4 (1,3-dichloro-Imidazo[1,5-a]pyrazine)

• Product Name: 1,3-dichloro-Imidazo[1,5-a]pyrazine
• CAS No: 56481-40-4
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• CID: 945403
• PubChem ID: 294404
• Update Time: 2025-04-19

1,3-dichloro-Imidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-Imidazo[1,5-a]pyrazine
• 1,3-dichloroimidazo[1,5-a]pyrazine
• 1,3-Dichlorimidazo< 1,5-a> pyrazin
• AC1L6LU1
• AC1Q3PQ7
• AG-K-72346
• AR-1B6873
• CTK5A5192
• KST-1B5712
• NSC162702
• DTXSID80303844
• NSC-162702
• 56481-40-4

• Inchi： 1S/C6H3Cl2N3/c7-5-4-3-9-1-2-11(4)6(8)10-5/h1-3H
• InChI Key： GPKOGOKNFPZGEL-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=NC=CN21)Cl

Computed Properties

• Exact Mass: 186.97059
• Monoisotopic Mass: 186.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19
• LogP: 2.03610